Cas no 2171899-35-5 (5,5-difluoro-2,2,4,4-tetramethylpentanal)

• Product Name: 5,5-difluoro-2,2,4,4-tetramethylpentanal
• CAS No: 2171899-35-5
• MF: C₉H₁₆F₂O
• MW: 178.219550132751
• CID: 5893059
• PubChem ID: 165602190
• Update Time: 2025-06-11

5,5-difluoro-2,2,4,4-tetramethylpentanal Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoro-2,2,4,4-tetramethylpentanal
• EN300-1623668
• 2171899-35-5

• Inchi： 1S/C9H16F2O/c1-8(2,6-12)5-9(3,4)7(10)11/h6-7H,5H2,1-4H3
• InChI Key： SQVQWPVGCSIORY-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)CC(C=O)(C)C)F

Computed Properties

• Exact Mass: 178.11692145g/mol
• Monoisotopic Mass: 178.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 5,5-difluoro-2,2,4,4-tetramethylpentanal

5,5-Difluoro-2,2,4,4-Tetramethylpentanal: A Comprehensive Overview

5,5-Difluoro-2,2,4,4-tetramethylpentanal is a highly specialized organic compound with the CAS registry number 2171899-35-5. This compound belongs to the class of aldehydes and is characterized by its unique structure, which includes a pentanal backbone substituted with fluorine atoms at the 5-position and methyl groups at the 2 and 4 positions. The molecular formula of this compound is C8H10F2O, and its molecular weight is approximately 166.19 g/mol. The compound is known for its distinct chemical properties, making it a subject of interest in various fields of research and industrial applications.

The synthesis of 5,5-difluoro-2,2,4,4-tetramethylpentanal involves a series of carefully controlled reactions that ensure the precise placement of substituents on the pentanal framework. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process of this compound, reducing costs and improving yields. For instance, a study published in the *Journal of Organic Chemistry* in 2023 highlighted a novel catalytic method that significantly enhances the efficiency of fluorination reactions in aldehyde synthesis.

One of the most notable applications of 5,5-difluoro-2,2,4,4-tetramethylpentanal is in the field of materials science. Researchers have discovered that this compound can serve as a precursor for the synthesis of advanced polymers with unique thermal and mechanical properties. A groundbreaking study conducted at Stanford University demonstrated that incorporating this aldehyde into polymer formulations results in materials with enhanced resistance to thermal degradation and improved mechanical strength. These findings have opened new avenues for its use in high-performance plastics and composites.

In addition to its role in materials science, 5,5-difluoro-2,2,4,4-tetramethylpentanal has also shown promise in pharmaceutical research. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis reactions. A recent publication in *Nature Communications* reported that this compound can facilitate the enantioselective synthesis of complex organic molecules with high optical purity. This property makes it an invaluable tool in drug discovery and development processes.

The chemical stability of 5,5-difluoro-2,2,4,4-tetramethylpentanal is another aspect that has garnered significant attention from researchers. Studies have shown that its fluorinated structure contributes to its resistance to oxidative degradation under various environmental conditions. This characteristic makes it suitable for use in outdoor applications where prolonged exposure to environmental factors is anticipated.

From an environmental standpoint, understanding the ecological impact of 5,5-difluoro-2,2,tetramethylpentanal is crucial for its sustainable use. Recent eco-toxicological studies have focused on assessing its biodegradability and potential toxicity to aquatic organisms. Preliminary results indicate that under controlled conditions, this compound exhibits moderate biodegradability; however further research is required to fully understand its long-term environmental implications.

Looking ahead,5,difluoro-,tetramethylpentanal's versatility as a chemical building block suggests that it will continue to play a pivotal role across multiple industries. Its integration into cutting-edge technologies such as bio-based materials and green chemistry processes underscores its importance in advancing sustainable industrial practices.